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Compound of Interest

Compound Name: JNJ-7925476 hydrochloride

Cat. No.: B1673075 Get Quote

In the landscape of neuropsychiatric drug discovery, triple reuptake inhibitors (TRIs) represent

a significant area of interest for their potential to offer broader efficacy in treating conditions like

major depressive disorder. This guide provides a detailed, data-driven comparison of two such

compounds: JNJ-7925476 hydrochloride and Dasotraline. Both molecules act by inhibiting

the reuptake of serotonin (5-HT), norepinephrine (NE), and dopamine (DA), thereby increasing

the synaptic availability of these key neurotransmitters.

Molecular and Pharmacological Profile
JNJ-7925476 hydrochloride is a potent and selective inhibitor of the serotonin transporter

(SERT), norepinephrine transporter (NET), and dopamine transporter (DAT)[1]. Dasotraline is

also a triple reuptake inhibitor, with a preference for DAT and NET over SERT[2][3].

Quantitative Data Summary
The following table summarizes the key in vitro and in vivo pharmacological data for both

compounds, providing a direct comparison of their potency and transporter occupancy.
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Parameter
JNJ-7925476
hydrochloride

Dasotraline

In Vitro Binding Affinity (Kᵢ, nM)

SERT 0.9[1]
Not explicitly found, IC₅₀ = 15

nM[2][4]

NET 17[1]
Not explicitly found, IC₅₀ = 4

nM[2][4][5]

DAT 5.2[1]
Not explicitly found, IC₅₀ = 3

nM[2][4][5]

In Vivo Transporter Occupancy

(ED₅₀/TO₅₀)

SERT 0.18 mg/kg (rat)[1]
TO₅₀ = 276 ng/mL (mouse)[2]

[3]

NET 0.09 mg/kg (rat)[1]
TO₅₀ = 109 ng/mL (mouse)[2]

[3]

DAT 2.4 mg/kg (rat)[1] TO₅₀ = 32 ng/mL (mouse)[2][3]

Signaling Pathways and Mechanism of Action
Both JNJ-7925476 hydrochloride and Dasotraline exert their effects by blocking the reuptake

of monoamine neurotransmitters from the synaptic cleft back into the presynaptic neuron. This

action leads to an increased concentration and prolonged activity of serotonin, norepinephrine,

and dopamine in the synapse, enhancing neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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